Cas no 2796-08-9 (Naphthalene,2-(1,1,2,2-tetrafluoroethoxy)-)
2796-08-9 structure
Product Name:Naphthalene,2-(1,1,2,2-tetrafluoroethoxy)-
Naphthalene,2-(1,1,2,2-tetrafluoroethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene,2-(1,1,2,2-tetrafluoroethoxy)-
- EINECS 220-528-7
- PC6772
- ED578V9QCH
- DTXSID70182241
- FT-0634493
- NS00048664
- 2796-08-9
- 2-(1,1,2,2-Tetrafluoroethoxy)naphthalene
- WIZIHZWINSXQHH-UHFFFAOYSA-N
- Naphthalene, 2-(1,1,2,2-tetrafluoroethoxy)-
-
- Inchi： 1S/C12H8F4O/c13-11(14)12(15,16)17-10-6-5-8-3-1-2-4-9(8)7-10/h1-7,11H
- InChI Key： WIZIHZWINSXQHH-UHFFFAOYSA-N
- SMILES： FC(C(F)F)(OC1C=CC2C=CC=CC=2C=1)F
Computed Properties
- Exact Mass: 244.05100
- Monoisotopic Mass: 244.05112752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Melting Point: 28-30°C
- Flash Point: >100°C
- PSA: 9.23000
- LogP: 4.07650
Naphthalene,2-(1,1,2,2-tetrafluoroethoxy)- Security Information
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R36/37/38
Naphthalene,2-(1,1,2,2-tetrafluoroethoxy)- Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Naphthalene,2-(1,1,2,2-tetrafluoroethoxy)- Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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